Cas no 1804696-67-0 (Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1804696-67-0
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4806778
• Update Time: 2025-07-12

Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-6(2)7(5-14)4-8(15-9)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： KRXLNZPTRPWGNF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C)C(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate

Recent Advances in the Study of Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1804696-67-0)

Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1804696-67-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly as a key intermediate in the development of novel pharmaceutical agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structural motif, featuring a difluoromethyl group and a cyano substituent, has been identified as a critical pharmacophore in several drug candidates. Recent synthetic methodologies have optimized the production of Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate, achieving higher yields and purity levels. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical and clinical studies. Additionally, computational studies have elucidated the compound's electronic properties and reactivity, providing insights into its potential interactions with biological targets.

In the context of medicinal chemistry, Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate has been explored as a building block for the synthesis of kinase inhibitors and other small-molecule therapeutics. Recent research has demonstrated its utility in the design of compounds targeting specific kinases involved in cancer and inflammatory diseases. For instance, derivatives of this compound have shown promising inhibitory activity against certain tyrosine kinases, with potential applications in oncology. These findings underscore the compound's versatility and its role in the development of targeted therapies.

Furthermore, studies have investigated the pharmacokinetic and toxicological profiles of Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate and its derivatives. Preliminary data suggest favorable absorption and distribution properties, although further optimization may be required to enhance metabolic stability and reduce potential off-target effects. These studies are essential for advancing the compound into later stages of drug development and ensuring its safety and efficacy in human trials.

In conclusion, Ethyl 4-cyano-6-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1804696-67-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in the development of kinase inhibitors and other therapeutic agents. Ongoing research continues to explore its applications, optimize its properties, and expand its utility in drug discovery. The compound's unique structural features and biological activities make it a promising candidate for future pharmaceutical innovations, warranting further investigation and development.